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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B12415900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
11-Oxomogroside IV is a cucurbitane-type triterpenoid glycoside isolated from the fruit of

Siraitia grosvenorii (Luo Han Guo). As a member of the mogroside family, it is of significant

interest for its potential as a natural, non-caloric sweetener and for its pharmacological

activities. This technical guide provides a comprehensive overview of the physicochemical

properties of 11-Oxomogroside IV, detailed experimental protocols for its isolation and

analysis, and an exploration of its potential biological signaling pathways.

Physicochemical Properties
The structural and physical characteristics of 11-Oxomogroside IV are fundamental to its

biological activity and application in research and development. Key physicochemical data are

summarized in the table below.
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Property Value Reference

Molecular Formula C₅₄H₉₀O₂₄ [1]

Molecular Weight 1123.28 g/mol [1]

CAS Number 2096516-32-2 [1]

Appearance Powder [2]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol.
[2]

Melting Point Data not available.

UV-Vis Absorption

No significant absorption in the

UV-Vis spectrum is expected

due to the lack of extensive

chromophores. Detection by

HPLC is typically performed at

low wavelengths, such as 210

nm.

IR Spectrum

Characteristic peaks would

include those for hydroxyl (-

OH), carbonyl (C=O), and

glycosidic (C-O-C) functional

groups. Specific spectral data

is not readily available.

Experimental Protocols
Isolation and Purification of 11-Oxomogroside IV from
Siraitia grosvenorii
The following protocol outlines a general method for the extraction and purification of

mogrosides, which can be adapted for the specific isolation of 11-Oxomogroside IV.

3.1.1. Extraction
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Preparation of Plant Material: Dried fruits of Siraitia grosvenorii are ground into a fine

powder.

Hot Water Extraction: The powdered fruit is mixed with deionized water (typically at a solid-

to-liquid ratio of 1:10 to 1:15 g/mL).

The mixture is heated to 60-80°C for 2-3 hours with continuous stirring.

The extract is filtered to remove solid residues. This process is often repeated multiple times

to maximize the yield.

The aqueous extracts are then combined for further purification.

3.1.2. Purification

Macroporous Resin Chromatography: The crude aqueous extract is passed through a

macroporous adsorbent resin column (e.g., Amberlite XAD series) to remove polar impurities

like sugars and pigments.

The column is washed with deionized water.

Mogrosides are eluted using a gradient of aqueous ethanol (e.g., 30-70%).

The eluate containing the mogrosides is collected and concentrated using a rotary

evaporator.

Preparative High-Performance Liquid Chromatography (HPLC): For obtaining highly pure 11-
Oxomogroside IV, preparative HPLC is employed. A C18 column is commonly used with a

mobile phase consisting of a gradient of acetonitrile in water.
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Workflow for Isolation and Purification of 11-Oxomogroside IV
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Proposed AMPK/SIRT1 Signaling Pathway for 11-Oxomogroside IV

11-Oxomogroside IV

AMPK Activation

SIRT1 Activation

Downstream Effects
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General Anti-Cancer Mechanism of Action Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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